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Compound of Interest

Compound Name: Strontium chlorate

Cat. No.: B1594936

For researchers and scientists in the field of energetic materials, the selection of an appropriate
oxidizer is critical to achieving desired pyrotechnic effects. Strontium salts are widely used for
generating deep red colors, with strontium nitrate (Sr(NOs)2) and strontium chlorate
(Sr(Cl0Os)2) being two common, yet distinct, choices. This guide provides an objective, data-
supported comparison of their performance, properties, and safety considerations to inform
formulation and development.

Strontium nitrate is a frequently used oxidizer for creating vibrant red colors in a variety of
pyrotechnic displays, including flares, fireworks, and sparklers.[1][2] In contrast, strontium
chlorate is a more potent oxidizing agent, also used to produce a brilliant crimson flame,
particularly in applications like tracer bullets.[3][4][5] The fundamental difference in their
chemical composition—the nitrate versus the chlorate anion—Ileads to significant variations in
performance, stability, and safety.

Physical and Chemical Properties

A comparison of the fundamental physical and chemical properties of strontium chlorate and
strontium nitrate reveals key differences that influence their behavior in pyrotechnic
compositions. Strontium chlorate possesses a higher density and a significantly lower
decomposition temperature, indicating it is less thermally stable than strontium nitrate.
Furthermore, its oxygen balance is more positive, suggesting a greater oxidizing power.
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Strontium Chlorate

Strontium Nitrate

Property (SK(CIO3)z) (SF(NO3)z)

Molar Mass 254.52 g/mol [3][6] 211.63 g/mol [7][8]
Appearance Colorless or white crystals[3][6] White crystalline solid[7][8]
Density 3.15 g/cm3[3][4][6] 2.986 g/cm3[7][9]

Decomposition Point

~120°C (hydrated), 290°C
(anhydrous)[6][10]

~570°C (melts), 645°C

(decomposes)[7]

Solubility in Water

174.9 g/100 mL at 18-20°C[3]
[4][10]

~66-71 g/100 mL at 18-20°C[7]
(8]

Oxygen Balance (to SrO)

+25.1%

+22.7%

Oxygen Balance (to SrCl2/SrO)

+37.7% (to SrCl2)

+22.7% (to SrO)

Pyrotechnic Performance Comparison

The performance of these two compounds in pyrotechnic formulations differs primarily in color

intensity and burn rate, largely due to the presence of chlorine in the chlorate salt.
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Performance Metric

Strontium Chlorate

Strontium Nitrate

Oxidizing Power

Stronger; more vigorous

reaction.

Milder; stable oxidizer.[8]

Produces a brilliant crimson

hue.[4] The chlorine acts as a

Produces a rich red flame. In

the absence of a chlorine

Color Quality color enhancer, forming SrCl donor, the emitting species is
emitters which produce a primarily SrOH, which is more
blood-red color.[11] orange-red.[7][11]

Expected to be higher due to
o Generally lower. Can be
greater oxidizing power and N )

Burn Rate - modified with catalysts or by
lower decomposition ] ] ]

varying fuel particle size.[9]
temperature.
Also considered hygroscopic,

Hygroscopicity Hygroscopic.[12] which can affect stability and

performance.[2][13]

Sensitivity & Stability

Highly sensitive to shock, heat,
and friction.[3][4] Forms
explosive mixtures with organic

materials.[14]

More stable and less sensitive,
making it a safer alternative for

many applications.

Decomposition Pathways and Mechanisms

The thermal decomposition of each compound dictates the release of oxygen and the

formation of the color-producing species. Strontium nitrate decomposes into strontium oxide

and nitrogen oxides, while strontium chlorate decomposes into strontium chloride and

oxygen, a more direct and energetic release of gas.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.mdpi.com/1996-1073/15/3/794
https://www.researchgate.net/publication/369514090_From_the_Laboratory_to_the_Field_Chemical_Analysis_of_Colored_Smoke_Pyrotechnic_Formulations_via_Mass_Spectrometry_Techniques
https://www.quora.com/How-is-strontium-used-in-pyrotechnics
https://www.researchgate.net/publication/245207977_An_investigation_of_strontium_nitrite_and_its_role_in_the_ageing_of_the_magnesium-strontium_nitrate_pyrotechnic_system_using_isothermal_microcalorimetry_and_thermal_analysis_techniques
https://www.quora.com/How-is-strontium-used-in-pyrotechnics
http://www.jpyro.co.uk/wp-content/uploads/K03_062_pqsl.pdf
https://www.researchgate.net/figure/TG-DTG-and-DTA-curves-for-the-thermal-decomposition-of-SrC-2-O-4-125H-2-O-in-air-at_fig5_234116100
https://apps.dtic.mil/sti/tr/pdf/ADA119982.pdf
https://www.researchgate.net/publication/339191789_A_Comparative_Study_of_Two_BAM_Designs_for_Friction_Sensitivity_Testing_of_Explosives
https://epub.ub.uni-muenchen.de/75968/1/prep.202000114.pdf
https://www.researchgate.net/publication/369514090_From_the_Laboratory_to_the_Field_Chemical_Analysis_of_Colored_Smoke_Pyrotechnic_Formulations_via_Mass_Spectrometry_Techniques
https://www.osti.gov/servlets/purl/1266686
https://www.benchchem.com/product/b1594936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Decomposition Products:
Heat (>290°C) —®{ Strontium Chloride (SrCl2)
Oxygen (0O2)

Strontium Chlorate
Sr(ClO3)2

Decomposition Products:
Strontium Oxide (SrO)
Nitrogen Dioxide (NO2)

Oxygen (0O2)

Strontium Nitrate

Sr(NOs)2 Heat (>570°C) —»

Click to download full resolution via product page

Fig. 1: Thermal decomposition pathways.

Experimental Protocols

To quantitatively assess the performance of strontium-based pyrotechnic compositions,
standardized experimental protocols are essential.

Burn Rate Determination

The linear burn rate is a critical parameter for timing and effect generation.

o Sample Preparation: The pyrotechnic composition is prepared by intimately mixing the
components (oxidizer, fuel, binder, etc.) and consolidating the mixture into a tube of known
dimensions (e.g., a 6 mm diameter PVC tube) to a specified density.

« Ignition: The sample is ignited at one end using a standardized ignition source, such as a
fuse head.

e Measurement: The time taken for the flame front to travel a predetermined distance (e.g.,
200 mm) is measured accurately.

 Calculation: The linear burn rate is calculated in millimeters per second (mm/s). Multiple trials
are conducted to ensure statistical validity.[8]
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Spectrometric Analysis for Color Purity

Color purity is determined by analyzing the emission spectrum of the burning composition.

e Setup: A spectrometer with a calibrated detector is positioned to capture the light emitted
from the burning pyrotechnic sample. The setup must ensure that smoke does not interfere
with the line of sight.

o Data Acquisition: The spectrometer records the spectral data (intensity vs. wavelength)
throughout the burn.

e Analysis: The collected spectra are analyzed to identify the dominant wavelength and the
presence of key emitting species (e.g., SrCl, SrOH). Color purity can be quantified using CIE
1931 chromaticity coordinates, which are calculated from the spectral data.[3][10] A higher
color purity is achieved when the emission is concentrated in the desired spectral region with
minimal broadband emission or interfering peaks.[10]

Sensitivity to Mechanical Stimuli (BAM Testing)

Sensitivity to friction and impact is a crucial safety parameter. The BAM (Bundesanstalt fur
Materialforschung und -prifung) friction and drop hammer tests are standard methods.

 Friction Test: A small sample of the composition is placed on a porcelain plate.[2][15] A
porcelain peg is moved across the sample under a specified load. The test is repeated with
increasing loads until an initiation (e.g., flash, smoke, or report) is observed. The result is
reported as the load at which a certain probability of initiation occurs.[15]

e Impact Test: A sample is placed in a standardized apparatus and a drop-weight is released
from varying heights. The impact energy required to cause an initiation in a specified
percentage of trials (e.g., 50%) is determined.
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Fig. 2: Workflow for comparative analysis.

Conclusion

The choice between strontium chlorate and strontium nitrate involves a trade-off between
performance and safety. Strontium chlorate offers superior oxidizing power and the potential
for a more intense, purer red color due to its chlorine content, which facilitates the formation of
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SrCl emitters. However, these advantages come at the cost of significantly increased sensitivity
to heat, friction, and shock, posing substantial handling and storage risks.[3][4][14]

Strontium nitrate, while a less powerful oxidizer, is considerably more stable and safer to
handle, making it the preferred choice for most commercial and consumer pyrotechnic
applications.[7] The color purity of strontium nitrate compositions can be enhanced by the
inclusion of a separate chlorine donor, such as polyvinyl chloride (PVC), offering a safer
method to achieve the desired brilliant red hues.[11]

For research and development professionals, strontium nitrate provides a more stable and
reliable baseline for formulation. The use of strontium chlorate should be restricted to
applications where its high energy output is indispensable and where stringent safety protocols
can be rigorously implemented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1594936#comparative-analysis-of-strontium-
chlorate-and-strontium-nitrate-in-pyrotechnics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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